Cas no 1876608-65-9 (tert-butyl N-{2-amino-1-[4-(propan-2-yl)cyclohexyl]ethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-[4-(propan-2-yl)cyclohexyl]ethyl}carbamate
• CAS No: 1876608-65-9
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 6160701
• PubChem ID: 165665523
• Update Time: 2025-06-28

tert-butyl N-{2-amino-1-[4-(propan-2-yl)cyclohexyl]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 1876608-65-9
• tert-butyl N-{2-amino-1-[4-(propan-2-yl)cyclohexyl]ethyl}carbamate
• EN300-1878740

• Inchi： 1S/C16H32N2O2/c1-11(2)12-6-8-13(9-7-12)14(10-17)18-15(19)20-16(3,4)5/h11-14H,6-10,17H2,1-5H3,(H,18,19)
• InChI Key： IQQJFRZIIFAZQL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CN)C1CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-amino-1-[4-(propan-2-yl)cyclohexyl]ethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-1-[4-(propan-2-yl)cyclohexyl]ethyl}carbamate (CAS No. 1876608-65-9)

The compound tert-butyl N-{2-amino-1-[4-(propan-2-yl)cyclohexyl]ethyl}carbamate (CAS No. 1876608-65-9) is a specialized carbamate derivative with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl group and a cyclohexyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

One of the key features of tert-butyl N-{2-amino-1-[4-(propan-2-yl)cyclohexyl]ethyl}carbamate is its versatility in organic synthesis. The presence of both amino and carbamate functional groups allows for diverse chemical modifications, enabling the creation of novel compounds with tailored properties. This adaptability is particularly relevant in the context of peptide synthesis and medicinal chemistry, where precise control over molecular structure is critical.

In recent years, the demand for high-purity intermediates like CAS No. 1876608-65-9 has surged, driven by advancements in biopharmaceuticals and small-molecule therapeutics. The compound’s stability and compatibility with various reaction conditions make it a preferred choice for researchers exploring targeted drug delivery systems and enzyme inhibitors. Additionally, its role in the development of central nervous system (CNS) drugs has garnered attention, as the cyclohexyl scaffold is often associated with improved blood-brain barrier penetration.

From a synthetic perspective, tert-butyl N-{2-amino-1-[4-(propan-2-yl)cyclohexyl]ethyl}carbamate is often utilized in asymmetric synthesis and chiral resolution processes. The compound’s stereochemistry is of particular interest, as it can influence the biological activity of the resulting molecules. This aligns with the growing focus on enantioselective catalysis and green chemistry, where efficiency and sustainability are paramount.

The compound’s CAS No. 1876608-65-9 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Common queries include its synthetic routes, spectroscopic data, and applications in drug design. Researchers also seek information on its solubility, stability under various conditions, and compatibility with other reagents. These topics are critical for optimizing its use in complex synthetic pathways.

In the context of personalized medicine and precision therapeutics, tert-butyl N-{2-amino-1-[4-(propan-2-yl)cyclohexyl]ethyl}carbamate offers promising opportunities. Its structural motifs are often found in compounds targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot areas in modern pharmacology. The compound’s ability to serve as a building block for bioactive molecules underscores its importance in the quest for innovative treatments.

Quality control and analytical characterization of CAS No. 1876608-65-9 are essential for ensuring its suitability in high-stakes applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and identity. These measures are particularly important in GMP-compliant manufacturing, where consistency and reproducibility are non-negotiable.

Looking ahead, the compound’s potential extends beyond traditional pharmaceuticals. Its utility in material science and catalysis is being explored, opening new avenues for interdisciplinary research. As the scientific community continues to uncover its capabilities, tert-butyl N-{2-amino-1-[4-(propan-2-yl)cyclohexyl]ethyl}carbamate is poised to remain a focal point in cutting-edge chemistry and drug development.